Cas no 869465-45-2 (1-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)-3-(thiazol-2-yl)urea)

• Product Name: 1-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)-3-(thiazol-2-yl)urea
• CAS No: 869465-45-2
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 5776377
• PubChem ID: 8005184
• Update Time: 2025-07-19

1-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)-3-(thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• AKOS024300834
• 869465-45-2
• STL489106
• BDBM50186966
• CHEMBL208979
• 1-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)-3-(thiazol-2-yl)urea
• EN300-18085994
• 1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(1,3-thiazol-2-yl)urea
• Z104378134
• 3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-1-(1,3-thiazol-2-yl)urea

• Inchi： 1S/C15H15N5O2S/c1-10-12(17-14(22)18-15-16-8-9-23-15)13(21)20(19(10)2)11-6-4-3-5-7-11/h3-9H,1-2H3,(H2,16,17,18,22)
• InChI Key： PMMHYESTCYXXQM-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(NC1C(N(C2C=CC=CC=2)N(C)C=1C)=O)=O

Computed Properties

• Exact Mass: 329.09464591g/mol
• Monoisotopic Mass: 329.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Additional information on 1-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)-3-(thiazol-2-yl)urea

Research Brief on 1-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)-3-(thiazol-2-yl)urea (CAS: 869465-45-2)

The compound 1-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)-3-(thiazol-2-yl)urea (CAS: 869465-45-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this urea derivative as a promising scaffold for kinase inhibition, particularly in the context of cancer therapy. The compound's pyrazolone and thiazole moieties contribute to its ability to interact with ATP-binding sites of various kinases, making it a candidate for targeted therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory activity against multiple kinases, including those implicated in tumor proliferation and metastasis.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 869465-45-2. A novel one-pot synthesis method, reported in Organic & Biomolecular Chemistry (2024), has improved the efficiency of producing this compound, reducing the number of steps and minimizing byproducts. This methodological innovation is expected to facilitate further preclinical studies and scale-up efforts.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results from in vivo models indicate moderate oral bioavailability and a favorable half-life, suggesting potential for oral administration. However, challenges remain in addressing its solubility and tissue distribution, which are currently under investigation using prodrug strategies and formulation optimization.

Emerging data from cellular assays reveal that 869465-45-2 exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its preferential binding to mutated kinase domains found in malignant cells. Ongoing research aims to elucidate its full spectrum of molecular targets and explore combination therapies with existing anticancer agents.

In conclusion, 1-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)-3-(thiazol-2-yl)urea represents a promising lead compound in medicinal chemistry, with potential applications in oncology and beyond. Future research directions include structural optimization to enhance potency and pharmacokinetic properties, as well as comprehensive toxicology studies to assess its safety profile. The compound's progress will be closely monitored as it advances through the drug development pipeline.